Cas no 522-06-5 (1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-)
522-06-5 structure
Product Name:1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-
1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-
- Flindersiamin
- FLINDERSIAMINE
- 1,3-Dioxolo(4,5-g)furo(2,3-b)quinoline, 4,9-dimethoxy-
- 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
- 4,9-Dimethoxy-1,3-dioxolo(4,5-g)furo(2,3-b)quinoline
- BRN 0289158
- CCRIS 3581
- NSC 284684
- DTXSID40200229
- NSC-284684
- CHEBI:5093
- 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline #
- 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
- 4-27-00-06802 (Beilstein Handbook Reference)
- 6Q8RKP2039
- IMJCEVWDXKCHOI-UHFFFAOYSA-N
- SCHEMBL7913645
- 8,16-dimethoxy-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),2,5,7,9,11(15)-hexaene
- NSC284684
- 1,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
- UNII-6Q8RKP2039
- Q27106652
- 522-06-5
- CHEMBL503519
- ConMedNP.1887
- 8-Methoxy-6,7-methylenedioxydictamnine
- Dataset-S1.143
-
- Inchi: 1S/C14H11NO5/c1-16-11-7-3-4-18-14(7)15-10-8(11)5-9-12(13(10)17-2)20-6-19-9/h3-5H,6H2,1-2H3
- InChI Key: IMJCEVWDXKCHOI-UHFFFAOYSA-N
- SMILES: O1COC2=CC3=C(C4C=COC=4N=C3C(=C12)OC)OC
Computed Properties
- Exact Mass: 273.06373
- Monoisotopic Mass: 273.063722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63
- XLogP3: 2.7
Experimental Properties
- Density: 1.416
- Boiling Point: 433.6°Cat760mmHg
- Flash Point: 216°C
- Refractive Index: 1.667
- PSA: 62.95
1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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